Cas no 65390-59-2 (1-[2-(4-chlorophenoxy)ethyl]piperazine)

• Product Name: 1-[2-(4-chlorophenoxy)ethyl]piperazine
• CAS No: 65390-59-2
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• MDL: MFCD03231495
• CID: 892167
• PubChem ID: 894310
• Update Time: 2025-04-19

1-[2-(4-chlorophenoxy)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(4-Chlorophenoxy)ethyl)piperazine
• 1-[2-(4-chlorophenoxy)ethyl]piperazine
• 1-[2-(4-CHLORO-PHENOXY)-ETHYL]-PIPERAZINE
• 1-[2-(4-Chloro-phenoxy)-ethyl]-piperazinehydrochloride
• CS-0224187
• Piperazine, 1-[2-(4-chlorophenoxy)ethyl]-
• SCHEMBL3251652
• 65390-59-2
• ALBB-012130
• BRD-K14567600-003-01-5
• Z57355976
• EN300-11813
• DTXSID80358430
• G54225
• HMS1490J05
• MFCD03231495
• CCG-116847
• ChemDiv3_006187
• AG-664/15584581
• LS-03783
• 4-chlorophenyl 2-(1-piperazinyl)ethyl ether
• 1-[2-(4-Chlorophenoxy)ethyl]piperazine, AldrichCPR
• STK155510
• IDI1_024097
• AKOS000303084

• MDL： MFCD03231495
• Inchi： 1S/C12H17ClN2O/c13-11-1-3-12(4-2-11)16-10-9-15-7-5-14-6-8-15/h1-4,14H,5-10H2
• InChI Key： DTOPBQLBZBMIFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCN1CCNCC1

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.5Ų